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Introduction

Coccidioidomycosis, commonly known as Valley Fever, is an infectious fungal disease caused
by the inhalation of Coccidioides immitis or C. posadasii spores.[1] While many infections are
mild or asymptomatic, the disease can progress to severe pulmonary conditions and
disseminate to other parts of the body, including the central nervous system, which can be life-
threatening.[1][2] Current antifungal treatments can be limited by toxicity and the potential for
relapse.[1]

Nikkomycin Z, an investigational antifungal agent, presents a promising therapeutic alternative.
It functions as a competitive inhibitor of chitin synthase, an enzyme crucial for the synthesis of
the fungal cell wall.[3][4] Since chitin is absent in mammals, Nikkomycin Z offers a targeted
mechanism of action with a potentially high therapeutic index.[1][2] It is important to note that
while the user requested information on Nikkomycin Lx, the vast majority of in vivo research
has been conducted with Nikkomycin Z, a complex of which Nikkomycin Lx is a component.[5]
Therefore, these notes will focus on Nikkomycin Z.

These application notes provide a comprehensive overview of Nikkomycin Z dosage and
administration in murine models of coccidioidomycosis, based on published in vivo studies.
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Detailed protocols for various experimental models are also provided to guide researchers in
their study design.

Mechanism of Action

Nikkomycin Z's primary mechanism of action is the competitive inhibition of chitin synthase.[3]
This enzyme is responsible for polymerizing N-acetylglucosamine to form chitin, a vital
structural component of the fungal cell wall.[6] By blocking chitin synthesis, Nikkomycin Z
disrupts the integrity of the fungal cell wall, leading to osmotic instability and ultimately, fungal
cell death.[1] The drug enters the fungal cell through a dipeptide permease-mediated transport

system.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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